Cas no 95365-02-9 (4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione)

4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione structure

95365-02-9 structure

Product Name:4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione

CAS No:95365-02-9

MF:C₁₈H₂₀N₄O₂S

MW:356.442002296448

CID:6594143

PubChem ID:3926123

Update Time:2024-01-03

4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

- 4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione, 4-(4-ethoxyphenyl)-5-[(4-ethoxyphenyl)amino]-2,4-dihydro-
- F0835-0013
- 3-(4-ethoxyanilino)-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
- SR-01000009515-1
- AKOS024601035
- SR-01000009515
- Oprea1_227052
- 4-(4-ethoxyphenyl)-3-((4-ethoxyphenyl)amino)-1H-1,2,4-triazole-5(4H)-thione
- 95365-02-9
- 4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione
- Inchi： 1S/C18H20N4O2S/c1-3-23-15-9-5-13(6-10-15)19-17-20-21-18(25)22(17)14-7-11-16(12-8-14)24-4-2/h5-12H,3-4H2,1-2H3,(H,19,20)(H,21,25)
- InChI Key： BDXGPJBMRHDENF-UHFFFAOYSA-N
- SMILES： N1=C(NC2=CC=C(OCC)C=C2)N(C2=CC=C(OCC)C=C2)C(=S)N1

Computed Properties

Exact Mass: 356.13069707g/mol
Monoisotopic Mass: 356.13069707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 472
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 90.2Å²

Experimental Properties

Density: 1.26±0.1 g/cm3(Predicted)
Melting Point: 222 °C
Boiling Point: 490.5±55.0 °C(Predicted)
pka: 5.71±0.20(Predicted)

4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0835-0013-2μmol	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0835-0013-5μmol	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0835-0013-10μmol	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0835-0013-20μmol	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0835-0013-1mg	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0835-0013-2mg	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0835-0013-3mg	4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione	95365-02-9	90%+	3mg	$63.0	2023-05-17
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